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Compound of Interest

Compound Name: BPAM344

Cat. No.: B15618746

Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential safety and

logistical information for the proper management of BPAM344, a positive allosteric modulator

of kainate receptors.

This document provides a detailed guide to the proper disposal procedures for BPAM344 (4-

Cyclopropyl-3,4-dihydro-7-fluoro-2H-1,2,4-benzothiadiazine 1,1-dioxide), alongside essential

information on its safe handling, mechanism of action, and relevant experimental protocols.

Adherence to these procedures is critical for ensuring laboratory safety and minimizing

environmental impact.

Immediate Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for BPAM344 is not publicly available, information for

structurally related benzothiadiazine dioxide derivatives provides guidance on safe handling.

Personal protective equipment (PPE), including nitrile gloves, safety goggles, and a lab coat,

should be worn at all times when handling BPAM344. Work should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or

aerosols.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15618746#bc-rfq
https://www.benchchem.com/product/b15618746/docs?utm_src=pdf-body#bpam344-comprehensive-guidelines-for-safe-handling-and-disposal
https://www.benchchem.com/product/b15618746/docs?utm_src=pdf-body#bpam344-comprehensive-guidelines-for-safe-handling-and-disposal
https://www.benchchem.com/product/b15618746/docs?utm_src=pdf-body#bpam344-comprehensive-guidelines-for-safe-handling-and-disposal
https://www.benchchem.com/product/b15618746/docs?utm_src=pdf-body#bpam344-comprehensive-guidelines-for-safe-handling-and-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618746?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper Disposal Procedures
The following step-by-step procedures are based on best practices for the disposal of

benzothiadiazine dioxide derivatives and should be followed for BPAM344 waste.

Step 1: Waste Segregation

Solid Waste: Collect all solid BPAM344 waste, including contaminated consumables (e.g.,

weigh boats, pipette tips, gloves), in a designated, clearly labeled, and sealed hazardous

waste container.

Liquid Waste: Solutions containing BPAM344 should be collected in a separate, labeled, and

sealed hazardous waste container for liquids. Do not mix with other solvent waste streams

unless compatibility has been confirmed.

Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with BPAM344 must

be disposed of in a designated sharps container.

Step 2: Container Labeling All waste containers must be accurately labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: "BPAM344 (4-Cyclopropyl-3,4-dihydro-7-fluoro-2H-1,2,4-

benzothiadiazine 1,1-dioxide)"

The CAS Number: 1204572-55-3[1][2][3][4]

The primary hazards (e.g., "Irritant," "Environmental Hazard" - based on related compounds).

The date the waste was first added to the container.

Step 3: Storage of Waste Store hazardous waste containers in a designated, secure area away

from incompatible materials. The storage area should be cool, dry, and well-ventilated.

Step 4: Final Disposal Arrange for the collection and disposal of hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor. Do not dispose of BPAM344 down the drain or in regular trash.
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Quantitative Data for BPAM344
The following table summarizes key quantitative data for BPAM344.

Property Value Source

Molecular Formula C₁₀H₁₁FN₂O₂S [1]

Molecular Weight 242.27 g/mol [1][5]

CAS Number 1204572-55-3 [1][2][3][4]

EC₅₀ at GluK2a 79 µM [2]

Effect on Desensitization

Kinetics (GluK2a)

Markedly decreases from 5.5

ms to 775 ms
[4]

Calculated XLogP3 1.5 [5]

Hydrogen Bond Donor Count 1 [5]

Hydrogen Bond Acceptor

Count
4 [5]

Rotatable Bond Count 1 [5]

Mechanism of Action and Signaling Pathway
BPAM344 is a positive allosteric modulator (PAM) of kainate receptors, a subtype of ionotropic

glutamate receptors.[6][7] It specifically targets the GluK1b, GluK2a, and GluK3a subunits. Its

mechanism of action involves binding to the ligand-binding domain (LBD) dimer interface,

which stabilizes the receptor in a conformation that enhances the response to the endogenous

agonist, glutamate.[6][7] This potentiation of glutamate-evoked currents is primarily achieved by

slowing the receptor's desensitization rate.[4]

The signaling pathway initiated by the activation of kainate receptors, and potentiated by

BPAM344, is primarily ionotropic, leading to the influx of Na⁺ and Ca²⁺ ions and subsequent

neuronal depolarization. However, kainate receptors can also engage in metabotropic

signaling, influencing intracellular signaling cascades.[6]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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